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An In-depth Technical Guide to the Physical
Properties of tert-Butyl 2-Aminopropylcarbamate
Abstract
This technical guide provides a focused examination of the critical physical properties of tert-
butyl 2-aminopropylcarbamate, a chiral building block of significant interest to the

pharmaceutical and organic synthesis sectors. As a mono-protected diamine, its utility in drug

development hinges on a precise understanding of its physicochemical characteristics. This

document consolidates available data on the melting and boiling points of its enantiomeric

forms, details field-proven experimental protocols for their determination, and discusses the

underlying chemical principles that govern these properties. The guide is intended for

researchers, chemists, and drug development professionals who require reliable data and

robust methodologies for the handling and characterization of this important synthetic

intermediate.

Introduction: The Role of tert-Butyl 2-
Aminopropylcarbamate in Synthesis
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The tert-butyloxycarbonyl (Boc) protecting group is a foundational tool in modern organic

chemistry, enabling the selective synthesis of complex molecules.[1] By masking the reactivity

of an amine, the Boc group allows for chemical transformations at other molecular sites. tert-
Butyl 2-aminopropylcarbamate is a prime example of a strategically protected bifunctional

molecule. It contains both a free primary amine, available for nucleophilic attack or amide bond

formation, and a Boc-protected amine, which can be unveiled in a later synthetic step under

mild acidic conditions.[2][3]

This "orthogonal" handle makes the molecule a valuable chiral precursor for a variety of

pharmacologically active compounds, including agents for cancer and AIDS research.[2] A

thorough understanding of its physical properties, such as melting and boiling points, is not

merely academic; it is essential for purification, reaction condition optimization, process scale-

up, and ensuring material purity. This guide provides the necessary data and experimental

context for scientists working with this versatile compound.

Physicochemical Properties of tert-Butyl 2-
Aminopropylcarbamate
The physical state and thermal transition points of tert-butyl 2-aminopropylcarbamate are

key parameters for its practical application in a laboratory or manufacturing setting. It is crucial

to distinguish between the specific enantiomers, as their physical properties may differ.

Molecular Identity and Structure
IUPAC Name:tert-butyl N-[(2S)-2-aminopropyl]carbamate (for the (S)-enantiomer)

Molecular Formula: C₈H₁₈N₂O₂[4]

Molecular Weight: 174.24 g/mol [4][5]

Identifier (S)-Enantiomer (R)-Enantiomer

CAS Number 121103-15-9[4][6] 333743-54-7[5]

PubChem CID Not explicitly found 45072491[7]
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Tabulated Physical Properties
Data from various suppliers indicate that both enantiomers of tert-butyl 2-
aminopropylcarbamate are typically liquids or low-melting solids at room temperature.

Property Value Notes Source(s)

Appearance

Colorless to Yellow

Liquid or Paste/Waxy

Solid

The physical state can

vary based on purity

and ambient

temperature.

[8]

Melting Point Not Available (N/A)

Often listed as N/A,

suggesting it is a

liquid or has a melting

point near or below

standard room

temperature. For

comparison, the

isomeric tert-butyl (3-

aminopropyl)carbamat

e has a reported

melting point of 22 °C.

[9]

Boiling Point 263.7 ± 23.0 °C

This value is reported

for the (S)-enantiomer

at standard

atmospheric pressure

(760 mmHg).

Carbamates can be

thermally sensitive,

and this likely

represents a

calculated or

extrapolated value.

The lack of a precise, consistently reported melting point suggests that for purity assessment,

other analytical methods such as NMR spectroscopy or chromatography are more reliable. The

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b045510?utm_src=pdf-body
https://www.benchchem.com/product/b045510?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/synthonixcorporation/sy3h3d677aea?context=bbe
https://www.chemsrc.com/en/cas/75178-96-0_1078150.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045510?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


high boiling point underscores the need for vacuum distillation for purification to prevent

thermal decomposition.

Experimental Determination of Physical Properties
Accurate determination of physical properties is a cornerstone of chemical characterization.

The following protocols are designed to provide reliable and reproducible results for carbamate

compounds.

Melting Point Determination (for Low-Melting Solids)
The melting point of a pure crystalline solid is a sharp, characteristic temperature range

(typically 0.5-1.0°C), while impurities depress and broaden this range.[10] This makes it an

excellent indicator of purity.[11] For substances that are solids at or below room temperature,

the capillary method is standard.

Protocol: Capillary Melting Point Determination

Sample Preparation: Place a small amount of the finely powdered, dry sample onto a clean,

dry surface. Gently tap the open end of a glass capillary tube into the powder to load a small

amount of material.[12]

Packing the Sample: Tap the sealed end of the capillary on a hard surface to compact the

sample into a dense column of 1-2 mm at the bottom.[12]

Apparatus Setup: Place the loaded capillary into the heating block of a melting point

apparatus (e.g., Mel-Temp).

Rapid Determination (Optional): If the approximate melting point is unknown, perform a rapid

heating run (10-20 °C/min) to find a rough value.

Accurate Determination: Cool the apparatus to at least 10-15 °C below the approximate

melting point. Begin heating at a slow, controlled rate (1-2 °C/min) to ensure thermal

equilibrium between the sample and the thermometer.[10]

Recording the Range: Record the temperature at which the first drop of liquid appears (T1)

and the temperature at which the last solid crystal liquefies (T2). The melting point is
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reported as the range T1-T2.[13]

Prepare Dry Sample

Load Capillary Tube (1-2 mm)

Place in Apparatus

Rapid Scan (Optional)
~10-20 °C/min

Slow Scan
1-2 °C/min

If MP is known

Cool Apparatus

Note approx. MP

Record T1 (First Liquid)

Record T2 (All Liquid)

Report Range (T1 - T2)
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Caption: Workflow for Capillary Melting Point Determination.

Boiling Point Determination
Given the high boiling point of tert-butyl 2-aminopropylcarbamate, determination at

atmospheric pressure risks decomposition. Therefore, measurement under reduced pressure is

the preferred and most reliable method. The micro-boiling point technique is ideal for the small

sample quantities typical in research and development.

Protocol: Micro-Boiling Point Determination under Reduced Pressure

Apparatus Setup: Place a small test tube (e.g., a Durham tube) containing 0.2-0.5 mL of the

liquid sample into a Thiele tube or a similar heating apparatus filled with a suitable heating

oil.

Capillary Insertion: Seal one end of a melting point capillary tube. Place the capillary into the

sample tube with the open end down.

Vacuum Application: Connect the apparatus to a vacuum source and a manometer.

Evacuate the system to the desired pressure (e.g., 10-20 mmHg). A stable, recorded

pressure is critical for accuracy.

Heating: Begin heating the oil bath gently and with constant stirring to ensure uniform

temperature distribution.[12]

Observation: As the temperature rises, air trapped in the inverted capillary will bubble out.

Continue heating until a rapid and continuous stream of bubbles emerges from the capillary

tip. This indicates the liquid is boiling at the applied pressure.

Temperature Reading: Stop heating and allow the apparatus to cool slowly. The point at

which the bubble stream ceases and the liquid is drawn back into the capillary is the boiling

point at that specific pressure. Record this temperature.

Pressure Correction: The observed boiling point can be corrected to the normal boiling point

(at 760 mmHg) using a pressure nomograph or established rules of thumb (e.g., for every

halving of pressure, the boiling point drops by about 10 °C).[14]
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Caption: Workflow for Micro-Boiling Point Determination.
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Conclusion
tert-Butyl 2-aminopropylcarbamate is a liquid or low-melting solid with a high boiling point,

necessitating vacuum distillation for purification. The data and protocols presented in this guide

provide a reliable framework for its characterization. Adherence to these robust experimental

methods ensures the generation of accurate and reproducible data, which is fundamental to

successful outcomes in drug discovery and synthetic chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical properties like melting point and boiling point
of Tert-butyl 2-aminopropylcarbamate.]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045510#physical-properties-like-melting-point-and-
boiling-point-of-tert-butyl-2-aminopropylcarbamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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